Cas no 518048-06-1 (5-methyl-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-methyl-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 518048-06-1
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• MDL: MFCD05864545
• CID: 365952
• PubChem ID: 19811946
• Update Time: 2025-08-05

5-methyl-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-[1,3,4]oxadiazole-2-carboxylic acid
• 1,3,4-Oxadiazole-2-carboxylic acid, 5-methyl-
• 5-Methyl-1,3,4-oxadiazole-2-carboxylic acid
• 5-Methyl-1,3,4oxadiazole-2-carboxylic acid
• 5-Methyl[1,3,4]oxadiazole-2-carboxylic acid
• SCHEMBL185561
• QPXQPPXGTQABCW-UHFFFAOYSA-N
• MFCD05864545
• FS-6578
• AKOS006237869
• SB37462
• 5-methyl-1,3,4-oxadiazole-2-carboxylicacid
• CS-0128622
• FT-0743275
• EN300-146151
• 518048-06-1
• DTXSID70600213
• BB 0259391
• DB-014591
• 4SQQ9QQ6DK
• 5-methyl-1,3,4-oxadiazole-2-carboxylic acid

• MDL： MFCD05864545
• Inchi： 1S/C4H4N2O3/c1-2-5-6-3(9-2)4(7)8/h1H3,(H,7,8)
• InChI Key： QPXQPPXGTQABCW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NN=C1C

Computed Properties

• Exact Mass: 128.02200
• Monoisotopic Mass: 128.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 0

Experimental Properties

• Density: 1.464
• Boiling Point: 317.9°C at 760 mmHg
• Flash Point: 317.9 °C at 760 mmHg
• PSA: 76.22000
• LogP: 0.07620

5-methyl-1,3,4-oxadiazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 5-methyl-1,3,4-oxadiazole-2-carboxylic acid

5-Methyl-1,3,4-Oxadiazole-2-Carboxylic Acid (CAS No. 518048-06-1): A Comprehensive Overview

5-Methyl-1,3,4-Oxadiazole-2-Carboxylic Acid, identified by the CAS registry number 518048-06-1, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the methyl group at the 5-position and the carboxylic acid group at the 2-position introduces unique electronic and structural properties to this molecule.

The synthesis of 5-Methyl-1,3,4-Oxadiazole-2-Carboxylic Acid typically involves a multi-step process that includes the formation of the oxadiazole ring followed by functionalization to introduce the methyl and carboxylic acid groups. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation, leveraging catalytic systems and green chemistry principles.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. Researchers have explored its role in the synthesis of metal-organic frameworks (MOFs) and coordination polymers due to its ability to act as a versatile ligand. The carboxylic acid group facilitates coordination with metal ions, while the oxadiazole ring provides additional sites for functionalization and structural diversity.

In addition to materials science, 5-Methyl-1,3,4-Oxadiazole-2-Carboxylic Acid has shown potential in pharmaceutical applications. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable starting point for drug discovery efforts. Recent studies have highlighted its activity against certain enzymes implicated in neurodegenerative diseases, suggesting its role in therapeutic development.

The electronic properties of this compound also make it an attractive candidate for optoelectronic applications. Its ability to absorb light across a broad spectrum and its high stability under thermal conditions make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Emerging research has focused on optimizing its electronic characteristics through functionalization and integration into device architectures.

From an environmental perspective, 5-Methyl-1,3,4-Oxadiazole-2-Carboxylic Acid exhibits favorable biodegradation properties under aerobic conditions. This makes it an eco-friendly choice for applications where sustainability is a priority. Furthermore, its low toxicity profile has been confirmed through recent ecotoxicological studies, reinforcing its suitability for industrial use.

In conclusion, 5-Methyl-1,3,4-Oxadiazole-2-Carboxylic Acid, with its unique chemical structure and versatile functional groups, continues to be a subject of intense research interest across multiple disciplines. Its applications span from materials science to pharmaceuticals and optoelectronics, driven by ongoing advancements in synthetic methods and property characterization.